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Compound of Interest

Compound Name: Pbdttt-eft

Cat. No.: B15881629

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of PBDTTT-EFT (also known

as PTB7-Th) based organic solar cells with alternative donor polymers. The data presented is

supported by experimental findings from peer-reviewed literature, offering a benchmark for

efficiency and operational lifetime.

Performance Benchmarking: Efficiency and Lifetime
The following tables summarize the key performance metrics for PBDTTT-EFT and two

common alternative donor polymers: PBDB-T and PCDTBT. These polymers are often blended

with fullerene or non-fullerene acceptors to form the active layer of the solar cell.

Table 1: Solar Cell Efficiency Parameters

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15881629#bc-rfq
https://www.benchchem.com/product/b15881629/docs?utm_src=pdf-body#a-comparative-guide-to-pbdttt-eft-based-solar-cell-performance
https://www.benchchem.com/product/b15881629/docs?utm_src=pdf-body#a-comparative-guide-to-pbdttt-eft-based-solar-cell-performance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15881629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Donor
Polymer

Acceptor

Power
Conversion
Efficiency
(PCE) (%)

Open-
Circuit
Voltage
(Voc) (V)

Short-
Circuit
Current
Density
(Jsc)
(mA/cm²)

Fill Factor
(FF) (%)

PBDTTT-EFT PC71BM 9.43[1] 0.80[1] 17.6[1] 67[1]

PBDTTT-EFT PC71BM 9.5[2] 0.79[2] 18.1[2] 66[2]

PBDTTT-EFT Bis-PDI-T-EG 5.3[3][4] - - ~50-60[3]

PBDB-T PC71BM 4.49[5] - 10.22[5] -

PBDB-T ITIC-Th >12[4] - - -

PBDB-T Bis-PDI-T-EG 3.0[3][4] - - ~50-60[3]

PCDTBT PC70BM - - - -

Table 2: Solar Cell Lifetime Data

Donor Polymer Acceptor Lifetime Metric Testing Conditions

PBDTTT-EFT PC71BM
>60% PCE loss after

24h[6]

Simulated AM1.5

illumination[6]

PTB7-Th (PBDTTT-

EFT)
IEICO-4F

Extrapolated T80 of

>20 years[7]

Continuous 1 sun

illumination

equivalent[7]

PCDTBT PC71BM

TS80 of up to 6200

hours (post burn-in of

450h)[8]

Outdoor, real-world

conditions[8]

PCDTBT PC70BM
Projected T80 of

14,500 hours

Continuous

illumination from a

solar simulator
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Experimental Protocols
The following sections detail the methodologies for the key experiments cited in this guide,

providing a framework for reproducible research.

Solar Cell Fabrication (Inverted Architecture)
A common method for fabricating PBDTTT-EFT:PC71BM based inverted solar cells involves

the following steps[1]:

Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned

in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The

substrates are then treated with UV-ozone.

Electron Transport Layer (ETL) Deposition: A layer of zinc oxide (ZnO) nanoparticles

dispersed in a solvent is spin-coated onto the cleaned ITO substrate, followed by annealing.

Active Layer Deposition: A blend of PBDTTT-EFT and PC71BM in a solvent like

chlorobenzene, often with an additive such as 1,8-diiodooctane (DIO), is spin-coated on top

of the ETL in an inert atmosphere (e.g., a nitrogen-filled glovebox). The film is then dried.

Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material, such as

molybdenum oxide (MoOx), is deposited on the active layer.

Electrode Evaporation: A top electrode, typically silver (Ag) or aluminum (Al), is thermally

evaporated onto the HTL under high vacuum.

Device Performance Characterization
The power conversion efficiency of the solar cells is determined by measuring their current

density-voltage (J-V) characteristics under simulated sunlight:

Illumination: A solar simulator with a light intensity of 100 mW/cm² and an AM1.5G spectrum

is used.

J-V Measurement: The current density and voltage are measured using a source meter.
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Parameter Extraction: The key parameters—PCE, Voc, Jsc, and FF—are extracted from the

J-V curve.

Lifetime and Stability Testing
The operational lifetime of organic solar cells is evaluated using standardized protocols, such

as those developed by the International Summit on Organic Photovoltaic Stability (ISOS)[9][10]

[11]. These protocols define various stress conditions to simulate real-world operation and

storage.

ISOS-L (Light Soaking): Devices are exposed to continuous illumination (e.g., 1 sun

equivalent) at a controlled temperature. The performance parameters are monitored over

time to determine metrics like T80 (the time it takes for the PCE to drop to 80% of its initial

value)[9][11].

ISOS-D (Dark Storage): Devices are stored in the dark under controlled temperature and

humidity to assess their shelf life[9][11].

ISOS-O (Outdoor): Devices are tested under real-world outdoor conditions, with performance

monitored over extended periods[9][10].

Visualizing the Process: Experimental Workflow
The following diagram illustrates the typical workflow for the fabrication and characterization of

PBDTTT-EFT based organic solar cells.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fluxim.com/research-blogs/isos-protocols-stability-perovskite-solar-cells
https://research.bangor.ac.uk/files/27515378/2020Consensus_on_ISOS_Protocols_for_Stability_Assessment_and_Reporting_for_Perovskite_Photovoltaics.pdf
https://www.fluxim.com/perovskite-solarcell-stability-isos-protocols
https://www.fluxim.com/research-blogs/isos-protocols-stability-perovskite-solar-cells
https://www.fluxim.com/perovskite-solarcell-stability-isos-protocols
https://www.fluxim.com/research-blogs/isos-protocols-stability-perovskite-solar-cells
https://www.fluxim.com/perovskite-solarcell-stability-isos-protocols
https://www.fluxim.com/research-blogs/isos-protocols-stability-perovskite-solar-cells
https://research.bangor.ac.uk/files/27515378/2020Consensus_on_ISOS_Protocols_for_Stability_Assessment_and_Reporting_for_Perovskite_Photovoltaics.pdf
https://www.benchchem.com/product/b15881629/docs?utm_src=pdf-body#a-comparative-guide-to-pbdttt-eft-based-solar-cell-performance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15881629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate Preparation

Device Fabrication (in Glovebox)

Characterization

ITO Substrate
Cleaning

UV-Ozone
Treatment

ETL Spin-Coating
(e.g., ZnO)

Transfer to
Glovebox

Active Layer Spin-Coating
(PBDTTT-EFT:Acceptor)

HTL Deposition
(e.g., MoOx)

Top Electrode
Evaporation (Ag/Al)

Transfer to
Evaporator

J-V Measurement
(under Solar Simulator)

Lifetime/Stability
Testing (ISOS Protocols)

Click to download full resolution via product page

Caption: Workflow for organic solar cell fabrication and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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